BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to Methionyl-
Glutamic Acid (H-Met-Glu-OH)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-Met-Glu-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the dipeptide Methionyl-Glutamic Acid (H-
Met-Glu-OH), covering its chemical identity, physicochemical properties, a representative
synthesis protocol, and its potential biological significance based on the roles of its constituent
amino acids.

Chemical Identity and Nomenclature

The full chemical name of the tripeptide H-Met-Glu-OH is Methionyl-glutamic acid. The "H-" at
the N-terminus indicates a free amino group, and the "-OH" at the C-terminus signifies a free
carboxyl group. This dipeptide is formed through a peptide bond between the carboxyl group of
methionine and the amino group of glutamic acid.

The International Union of Pure and Applied Chemistry (IUPAC) name for L-Methionyl-L-
glutamic acid is (2S)-2-[[(2S)-2-amino-4-(methylthio)butanoyl]lamino]pentanedioic acid.

Physicochemical Properties

A summary of the key quantitative data for Methionyl-glutamic acid is presented in the table
below. Experimental data such as pKa, isoelectric point, and solubility are not readily available
in the public literature, which is common for less-studied dipeptides.
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Property Value Source
CAS Number 14517-44-3 [1]
Molecular Formula C10H18N205S [1]
Molecular Weight 278.33 g/mol [1]

Representative Experimental Protocol: Synthesis of
Methionyl-Glutamic Acid

The following is a representative protocol for the synthesis of Methionyl-glutamic acid, adapted
from established methods for peptide synthesis. This method involves the coupling of protected
amino acid derivatives followed by deprotection.

Materials:

N-protected L-Methionine (e.g., Boc-Met-OH)

¢ L-Glutamic acid dimethyl ester hydrochloride

e Coupling agent (e.g., DCC/HOBt or HATU)

o Base (e.g., Diisopropylethylamine - DIPEA)

e Solvent (e.g., Dichloromethane - DCM, Dimethylformamide - DMF)

o Deprotection agent (e.g., Trifluoroacetic acid - TFA for Boc group; NaOH for ester hydrolysis)

« Silica gel for column chromatography

Standard laboratory glassware and purification equipment

Procedure:

e Coupling Reaction:
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o Dissolve N-protected L-Methionine and L-Glutamic acid dimethyl ester hydrochloride in an
appropriate solvent (e.g., DMF).

o Add the base (DIPEA) to neutralize the hydrochloride salt.

o Add the coupling agent (e.g., HATU) to the reaction mixture and stir at room temperature
for several hours until the reaction is complete (monitored by TLC or LC-MS).

o Upon completion, quench the reaction and perform a standard agueous workup to extract
the protected dipeptide.

o

Purify the crude product by silica gel column chromatography.

o Deprotection:

o N-terminal deprotection: Treat the purified, protected dipeptide with a deprotection agent
suitable for the chosen protecting group (e.g., 20% TFA in DCM for a Boc group) to
remove the N-terminal protecting group.

o C-terminal deprotection: Subsequently, hydrolyze the methyl esters of the glutamic acid
residue using a mild base (e.g., 1M NaOH) to yield the free carboxyl groups.

o Neutralize the reaction mixture and purify the final product, H-Met-Glu-OH, using
techniques such as ion-exchange chromatography or preparative HPLC.

e Characterization:

o Confirm the identity and purity of the final product using analytical techniques such as
NMR spectroscopy and mass spectrometry.

Biological Significance and Signaling Pathways

While specific signaling pathways for the dipeptide H-Met-Glu-OH have not been extensively
studied, its biological role can be inferred from the functions of its constituent amino acids, L-
methionine and L-glutamic acid. Both are crucial molecules in cellular metabolism and
neurotransmission.
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L-Methionine is an essential amino acid with a key role in protein synthesis and as a precursor
for other sulfur-containing compounds like cysteine and taurine. It is also the precursor for S-
adenosylmethionine (SAM), the primary methyl group donor in the cell, which is vital for the
methylation of DNA, RNA, proteins, and lipids.[2][3]

L-Glutamic acid is a non-essential amino acid and the most abundant excitatory
neurotransmitter in the central nervous system.[4][5] It plays a critical role in learning and
memory through its interaction with glutamate receptors (iGluRs and mGIuRs).[6] Glutamate is
also a key player in cellular metabolism, linking amino acid and carbohydrate metabolism
through the citric acid cycle.[7]

The dipeptide H-Met-Glu-OH could potentially act as a neuromodulator, be involved in specific
metabolic pathways, or serve as a transport form for these amino acids. For instance,
methionine's metabolite, homocysteine, is known to interact with glutamatergic receptors.[8]

Below is a diagram illustrating the metabolic relationship between methionine, glutamic acid,
and their dipeptide.
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Metabolic context of Methionyl-Glutamic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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